Cas no 128366-02-9 (3-Quinolinecarboxamide,N-ethyl-1,2-dihydro-4-hydroxy-2-oxo-)

• Product name: 3-Quinolinecarboxamide,N-ethyl-1,2-dihydro-4-hydroxy-2-oxo-
• CAS No: 128366-02-9
• MF: C₁₂H₁₂N₂O₃
• MW: 232.23528
• CID: 216267
• PubChem ID: 54680440

3-Quinolinecarboxamide,N-ethyl-1,2-dihydro-4-hydroxy-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxamide,N-ethyl-1,2-dihydro-4-hydroxy-2-oxo-
• N-ethyl-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide
• SMR000103602
• MLS000107636
• DTXSID60155863
• CHEMBL1544061
• 5649-88-7
• 3-Quinolinecarboxamide, 1,2-dihydro-N-ethyl-4-hydroxy-2-oxo-
• N-ethyl-2,4-dihydroxy-quinoline-3-carboxamide
• AB00091734-01
• NSC-675971
• Oprea1_663765
• N-Ethyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinecarboxamide
• N-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide
• NSC675971
• BRN 4318959
• 128366-02-9
• HMS2476L17
• NCI60_026823
• AKOS000622547
• Oprea1_798587
• N-Ethyl-2,4-dihydroxy-3-quinolinecarboxamide

• Inchi： InChI=1S/C12H12N2O3/c1-2-13-11(16)9-10(15)7-5-3-4-6-8(7)14-12(9)17/h3-6H,2H2,1H3,(H,13,16)(H2,14,15,17)
• InChI Key： UYDZAQUMTHQJCC-UHFFFAOYSA-N
• SMILES： C(NC(C1=C(O)C2C(=CC=CC=2)NC1=O)=O)C

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų